Cas no 329778-43-0 (N-(3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide)

• Product Name: N-(3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide
• CAS No: 329778-43-0
• MF: C₁₈H₁₇ClFNO₄
• MW: 365.783287763596
• CID: 4712800
• Update Time: 2025-06-11

N-(3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide
• N-(3-chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• N-(3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• Inchi： 1S/C18H17ClFNO4/c1-23-15-8-11(9-16(24-2)18(15)25-3)4-7-17(22)21-12-5-6-14(20)13(19)10-12/h4-10H,1-3H3,(H,21,22)
• InChI Key： SITHJWGSGTUAEP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C=CC1C=C(C(=C(C=1)OC)OC)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 450
• Topological Polar Surface Area: 56.8

Additional information on N-(3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide

Introduction to N-(3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide (CAS No. 329778-43-0)

N-(3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide, identified by its CAS number 329778-43-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of acrylamides, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the phenyl ring, alongside the trimethoxy group on the other phenyl ring, contribute to its distinctive chemical properties and reactivity.

The synthesis and characterization of N-(3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide have been extensively studied in recent years. The compound's acrylamide moiety is particularly noteworthy, as it serves as a versatile handle for further functionalization through polymerization or conjugation with other biomolecules. This flexibility makes it an attractive candidate for the development of novel polymers, hydrogels, and drug delivery systems.

In the realm of pharmaceutical research, N-(3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide has been explored for its potential pharmacological effects. The chloro and fluoro substituents are known to modulate the electronic properties of the aromatic ring, thereby influencing the compound's interactions with biological targets. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes and receptors, making it a promising lead compound for therapeutic intervention.

The trimethoxy group on the second phenyl ring adds another layer of complexity to the molecule's behavior. This electron-donating group can enhance the solubility of the compound in polar solvents and may also play a role in its binding affinity to biological targets. The combination of these structural elements makes N-(3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide a fascinating subject for further investigation.

3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide. Molecular docking studies have been conducted to identify potential binding pockets on target proteins and to predict how the compound might interact with them. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives. 3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide has been investigated for its role in materials science. The acrylamide group allows for easy incorporation into polymer backbones through radical polymerization techniques. This has led to the development of novel polymers with tailored properties for applications such as drug delivery vehicles and smart materials. 3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions to introduce the chloro and fluoro substituents, followed by condensation reactions to form the acrylamide bond. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher selectivity and efficiency in the synthesis. 3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide, such as solubility, melting point, and stability, have been thoroughly characterized. These properties are crucial for determining its suitability for various applications. For instance, solubility data can guide decisions regarding formulation in pharmaceutical products or processing conditions in materials science. 3-Chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide (CAS No. 329778-43-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and versatile reactivity make it an exciting subject for further research. As our understanding of its properties continues to grow, so too will its applications in addressing complex challenges across multiple disciplines.